Cas no 208465-21-8 (Mesosulfuron-methyl)

• Product Name: Mesosulfuron-methyl
• CAS No: 208465-21-8
• MF: C₁₇H₂₁N₅O₉S₂
• MW: 503.506741285324
• MDL: MFCD04112616
• CID: 66791
• PubChem ID: 11409499
• Update Time: 2025-07-23

Mesosulfuron-methyl Chemical and Physical Properties

Names and Identifiers

• Mesosulfuron-methyl
• Methyl 2-[3-(4,6-dimethyoxypyrimidin-2-yl)ureidosulfonyl]-4-methanesulfonamidomethybenzoate
• Mesosulfuron-methyl Solution
• methyl 2-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-4-(methanesulfonamidomethyl)benzoate
• Mesomaxx
• methyl 2-[(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl]-α-(methanesulfonamido)-p-toluate
• methyl 2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-4-[[(methylsulfonyl)amino]methyl]benzoate
• methyl 2-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-4-(methanesulfonamidomethyl)benzoate
• UNII-22L00
• Mesosulfuron-methyl [ISO]
• 22L00R79A6
• AK163207
• Benzoic acid, 2-(4,6-dimethoxy-2-pyrimidinyl)aminocarbonylaminosulfonyl-4-(methylsulfonyl)amin
• Benzoic acid, 2-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-4-(((methylsulfonyl)amino)methyl)-, methyl ester
• C17H21N5O9S2
• MFCD04112616
• EN300-1168892
• methyl 2-(N-(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl)-4-(methylsulfonamidomethyl)benzoate
• NCGC00168322-01
• DTXSID6034712
• AE-F130060
• methyl 2-({[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]amino}sulfonyl)-4-{[(methylsulfonyl)amino]methyl}benzoate
• SILVERADO
• AKOS024463744
• UNII-22L00R79A6
• AMY3549
• METHYL 2-(3-(4,6-DIMETHOXYPYRIMIDIN-2-YL)UREIDOSULFONYL)-4-METHANESULFONAMIDOMETHYLBENZOATE
• HSDB 7889
• DS-8021
• Benzoic acid, 2-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-4-[[(methylsulfonyl)amino]methyl]-, methyl ester
• Z3005514485
• A879384
• SCHEMBL116828
• OSPREY
• Q27253658
• NIFKBBMCXCMCAO-UHFFFAOYSA-N
• AE F130060 00
• J-013673
• 208465-21-8
• AC-28793
• NS00009416
• methyl 2-(N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)-4-(methylsulfonamidomethyl)benzoate
• Mesosulfuron-methyl, PESTANAL(R), analytical standard
• Mesosulfuronmethyl Mesosulfuron methyl
• CS-0109099
• MESOSULFURON-METHYL [MI]
• 2-(((((4,6-DIMETHOXY-2-PYRIMIDINYL)AMINO)CARBONYL)AMINO)SULFONYL)-4-(((METHYLSULFONYL)AMINO)METHYL)BENZOIC ACID METHYL ESTER
• methyl 2-({[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]amino}sulfonyl)-4-(methanesulfonamidomethyl)benzoate
• Mesosulfuron-methyl 100 microg/mL in Acetonitrile
• CHEMBL1883630
• Methyl 2-(((4,6-dimethoxy-2-pyrimidinyl)carbamoyl)sulfamoyl)-4-(((methylsulfonyl)amino)methyl)benzoate
• methyl 2-((((4,6-dimethoxypyrimidin-2-yl)carbamoyl)amino)sulfonyl)-4-(methanesulfonamidomethyl)benzoate
• Methyl 2-{[(4,6-dimethoxy-2-pyrimidinyl)carbamoyl]sulfamoyl}-4-{[(methylsulfonyl)amino]methyl}benzoate
• HY-126987
• Methyl 2-(((4,6-dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)-4-(((methylsulfonyl)amino)methyl)benzoate
• Methyl 2-((((4,6-dimethoxypyrimidin-2-yl)carbamoyl)amino)sulfonyl)-4-(((methylsulfonyl)amino)methyl)benzoate
• DTXCID4014712
• Methyl 2-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-4-(((methylsulfonyl)amino)methyl)benzoate
• Methyl 2-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-4-{[(methylsulfonyl)amino]methyl}benzoate
• USEPA/OPP Pesticide Code: 122009

• MDL： MFCD04112616
• Inchi： 1S/C17H21N5O9S2/c1-29-13-8-14(30-2)20-16(19-13)21-17(24)22-33(27,28)12-7-10(9-18-32(4,25)26)5-6-11(12)15(23)31-3/h5-8,18H,9H2,1-4H3,(H2,19,20,21,22,24)
• InChI Key： NIFKBBMCXCMCAO-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)C=CC(=C1)CNS(C)(=O)=O)(NC(NC1N=C(C=C(N=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 503.07800
• Monoisotopic Mass: 503.07806961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209
• XLogP3: 0.6

Experimental Properties

• Melting Point: 195.4°
• PSA: 208.74000
• LogP: 2.85640

Mesosulfuron-methyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 50
• Safety Instruction： S60-S61
• Hazardous Material Identification：
• Risk Phrases：R50
• Safety Term：S60;S61
• Toxicity：LD50 in rats (mg/kg): >5000 orally; >5000 dermally; LC50 in rats: >1.33 mg/l air (Hacker)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas Pyrimidinyl-2-sulfonylureas
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Mesosulfuron-methyl

Mesosulfuron-methyl: A Comprehensive Overview

Mesosulfuron-methyl, also known by its CAS number 208465-21-8, is a highly effective herbicide widely used in agricultural and horticultural settings. This compound belongs to the sulfonylurea family of herbicides, which are known for their ability to inhibit the enzyme acetolactate synthase (ALS), crucial for the biosynthesis of branched-chain amino acids in plants. As a result, Mesosulfuron-methyl is particularly effective against a wide range of broadleaf weeds and grasses, making it a valuable tool for farmers and crop managers.

The chemical structure of Mesosulfuron-methyl includes a sulfonylurea group, which is responsible for its herbicidal activity. Recent studies have highlighted the compound's ability to target specific weeds without causing significant harm to crops when applied at recommended rates. This selectivity is achieved through differences in the sensitivity of ALS between crops and weeds, ensuring that Mesosulfuron-methyl remains an environmentally friendly option for weed control.

One of the most significant advantages of Mesosulfuron-methyl is its low application rate compared to other herbicides. This not only reduces the environmental impact but also lowers the cost of weed management for farmers. Research conducted in 2023 has demonstrated that when used in combination with other sustainable agricultural practices, such as crop rotation and integrated pest management, Mesosulfuron-methyl can contribute to long-term soil health and productivity.

The efficacy of Mesosulfuron-methyl has been extensively studied across various cropping systems. For instance, in wheat fields, it has been shown to effectively control weeds like wild oats and ryegrass without affecting the growth or yield of the crop. Similarly, in rice paddies, it has proven to be highly effective against barnyardgrass and other problematic weeds. These findings underscore the versatility of Mesosulfuron-methyl as a herbicide suitable for multiple agricultural applications.

In recent years, there has been growing interest in understanding the environmental fate of Mesosulfuron-methyl. Studies have shown that it degrades relatively quickly in soil under aerobic conditions, reducing the risk of leaching into groundwater. However, its persistence can vary depending on environmental factors such as temperature, soil type, and microbial activity. This information is crucial for farmers aiming to optimize application timing and minimize ecological impact.

The development of resistance to sulfonylurea herbicides, including Mesosulfuron-methyl, has become a concern in some regions. Research indicates that resistance often arises due to mutations in the ALS gene or enhanced detoxification mechanisms in weeds. To address this challenge, scientists are exploring strategies such as rotating herbicides with different modes of action and incorporating resistant-breaking adjuvants into application programs.

Beyond its agricultural applications, Mesosulfuron-methyl has also found use in non-crop settings for controlling invasive species. For example, it has been employed successfully in wetland restoration projects to eradicate aggressive weeds that threaten native flora. Its effectiveness in these environments highlights its potential as a tool for ecological conservation efforts.

Recent advancements in nanotechnology have opened new avenues for enhancing the delivery and efficacy of herbicides like Mesosulfuron-methyl. By encapsulating the compound in nano-formulations, researchers aim to improve its stability, reduce degradation rates, and increase uptake by target weeds. These innovations could potentially revolutionize weed management practices by offering more precise and efficient solutions.

In conclusion, Mesosulfuron-methyl remains a cornerstone of modern weed control due to its potency, selectivity, and environmental compatibility. As agricultural demands continue to evolve alongside technological advancements, further research into its application methods and resistance management strategies will be essential to ensure its sustained effectiveness. By leveraging cutting-edge science and sustainable practices, farmers can continue to benefit from this valuable herbicide while safeguarding both crop productivity and ecological balance.